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Compound of Interest

Compound Name: N-((Triethoxysilyl)methyl)aniline

Cat. No.: B3069289

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-((Triethoxysilyl)methyl)aniline, with the Chemical Abstracts Service (CAS) number 3473-
76-5, is an organosilane compound of significant interest in materials science and synthetic
chemistry. It belongs to the class of silane coupling agents, which are molecules capable of
forming stable chemical bonds between inorganic and organic materials. This dual reactivity
makes it a valuable tool for surface modification, adhesion promotion, and the creation of
hybrid organic-inorganic materials. Its molecular structure features an aniline moiety linked to a
triethoxysilyl group via a methylene bridge, providing a versatile platform for a range of
chemical transformations. This guide provides a comprehensive overview of the properties,
synthesis, and applications of N-((Triethoxysilyl)methyl)aniline, with a focus on technical
details relevant to research and development.

Physicochemical Properties

N-((Triethoxysilyl)methyl)aniline is typically a colorless to light yellow liquid.[1] A summary of
its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)
CAS Number 3473-76-5 [1]
Molecular Formula C13H23NO3Si [1]
Molecular Weight 269.41 g/mol [1]
Appearance Colorless to light yellow liquid [1]
Boiling Point 132-142 °C at 4 mmHg [2]
Density 1.004 g/cm3 [2]
Refractive Index 1.4857 [2]
Flash Point >110 °C [2]
Purity >95.0% (GC)
Synthesis

The primary synthetic route to N-((Triethoxysilyl)methyl)aniline involves the N-alkylation of
aniline with an appropriate triethoxysilylmethyl halide, typically (chloromethyl)triethoxysilane.
This reaction is a nucleophilic substitution where the nitrogen atom of the aniline attacks the
electrophilic carbon of the chloromethyl group.

Reaction Scheme:
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Caption: Synthesis of N-((Triethoxysilyl)methyl)aniline.

Detailed Experimental Protocol

While a specific peer-reviewed detailed protocol for the synthesis of N-
((Triethoxysilyl)methyl)aniline is not readily available in the public domain, a general
procedure can be outlined based on the synthesis of analogous N-alkylated anilines and
organosilanes. The following is a representative, hypothetical protocol that should be optimized
and validated in a laboratory setting.

Materials:

Aniline

e (Chloromethyltriethoxysilane

e Anhydrous toluene or other suitable aprotic solvent

» Triethylamine or other suitable non-nucleophilic base

o Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk line)
o Magnetic stirrer and heating mantle

e Rotary evaporator

e Vacuum distillation apparatus

Procedure:

» Reaction Setup: A dried round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a nitrogen inlet is charged with aniline and anhydrous toluene under a
nitrogen atmosphere.

o Addition of Base: Triethylamine (approximately 1.1 equivalents) is added to the stirred
solution.
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» Addition of Alkylating Agent: (Chloromethyl)triethoxysilane (1.0 equivalent) is added dropwise
to the reaction mixture at room temperature.

e Reaction: The reaction mixture is heated to reflux and maintained at this temperature for
several hours. The progress of the reaction should be monitored by a suitable technique,
such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
triethylamine hydrochloride salt precipitate is removed by filtration.

 Purification: The solvent is removed from the filtrate under reduced pressure using a rotary
evaporator. The crude product is then purified by vacuum distillation to yield N-
((Triethoxysilyl)methyl)aniline as a colorless to pale yellow liquid.

Mechanism of Action as a Coupling Agent

N-((Triethoxysilyl)methyl)aniline functions as a coupling agent by bridging an inorganic
substrate (e.g., glass, silica, metal oxides) and an organic polymer matrix. The mechanism
involves a two-step process:

e Hydrolysis: In the presence of water, the triethoxysilyl group undergoes hydrolysis to form
reactive silanol groups (-Si-OH).

o Condensation and Interfacial Bonding: The silanol groups can then condense with hydroxyl
groups present on the surface of the inorganic substrate, forming stable covalent siloxane
bonds (Si-O-Substrate). Simultaneously, the aniline end of the molecule can interact and
react with the organic polymer matrix, forming a durable interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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